Anti-MRSA Activity: Isolupabigenin Exhibits the Lowest MIC Among Six Erythrina Isoflavones Tested Head-to-Head, Surpassing Erythrinin B
In a direct head-to-head comparison of six isoflavones co-isolated from Erythrina poeppigiana stem bark, isolupalbigenin (5,7,4′-trihydroxy-8,3′-di(γ,γ-dimethylallyl)isoflavone) exhibited the highest anti-MRSA activity with MIC values of 1.56–3.13 µg/mL and MBC values of 6.25–12.5 µg/mL, determined by broth dilution method against multiple MRSA strains [1]. Erythrinin B (5,7,4′-trihydroxy-6-γ,γ-dimethylallylisoflavone), the 6-prenylated analog differing by a single prenyl position, ranked second in potency within the same assay panel [1]. A subsequent independent QSAR compilation confirmed experimental MIC values of 2.3 µg/mL for isolupalbigenin versus 7.8 µg/mL for erythrinin B, representing a 3.4-fold difference [2]. Other isoflavones in the panel—including wighteone, alpinumisoflavone, and crystacarpin—failed to inhibit bacterial growth at 25 µg/mL and were classified as inactive for direct growth inhibition [1].
| Evidence Dimension | Anti-MRSA minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) |
|---|---|
| Target Compound Data | MIC: 1.56–3.13 µg/mL; MBC: 6.25–12.5 µg/mL (broth dilution, multiple MRSA strains); Experimental single-point MIC: 2.3 µg/mL |
| Comparator Or Baseline | Erythrinin B (6-prenyl isomer): ranked second, experimental MIC 7.8 µg/mL; Wighteone, alpinumisoflavone, crystacarpin, erypoegin D: inactive at 25 µg/mL |
| Quantified Difference | Isolupalbigenin MIC lower by 3.4-fold versus erythrinin B (2.3 vs. 7.8 µg/mL); inactive comparators >8–16-fold higher than isolupalbigenin's upper MIC bound |
| Conditions | Broth dilution assay; MRSA clinical isolates; stem bark-derived isoflavones from E. poeppigiana co-tested in same experimental series |
Why This Matters
For anti-MRSA discovery programs, isolupalbigenin's 3.4-fold MIC advantage over its closest active analog erythrinin B, and its orders-of-magnitude superiority over other in-class isoflavones, make it the only justifiable choice for structure–activity relationship (SAR) exploration targeting the 8,3′-diprenyl pharmacophore.
- [1] Sato M, Tanaka H, Tani N, Nagayama M, Yamaguchi R. Different antibacterial actions of isoflavones isolated from Erythrina poeppigiana against methicillin-resistant Staphylococcus aureus. Lett Appl Microbiol. 2006 Sep;43(3):243-8. doi: 10.1111/j.1472-765X.2006.01963.x. PMID: 16910926. View Source
- [2] Araya-Cloutier C, Vincken JP, van de Schans MGM, Hageman J, Schaftenaar G, den Besten HMW, Gruppen H. QSAR-based molecular signatures of prenylated (iso)flavonoids underlying antimicrobial potency against and membrane-disruption in Gram positive and Gram negative bacteria. Sci Rep. 2018 Jun 18;8(1):9267. Table 3. doi: 10.1038/s41598-018-27545-4. PMID: 29915354. View Source
